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Compound of Interest

Compound Name:
3-Bromo-5-difluoromethoxy-4-

fluorophenol

Cat. No.: B1409823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the physicochemical properties of 3-
Bromo-5-difluoromethoxy-4-fluorophenol, a halogenated phenol derivative of interest in

medicinal chemistry and materials science.

Core Physicochemical Data
The fundamental molecular characteristics of 3-Bromo-5-difluoromethoxy-4-fluorophenol
are summarized below. These values are critical for stoichiometric calculations, analytical

method development, and interpretation of experimental results.

Property Value

Molecular Formula C₇H₄BrF₃O₂

Molecular Weight 257.01 g/mol [1]

Monoisotopic Mass 255.93468 Da

Logical Relationship of Molecular Components
The molecular weight of a compound is a direct function of its elemental composition. The

following diagram illustrates the relationship between the constituent elements of 3-Bromo-5-
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difluoromethoxy-4-fluorophenol and its final calculated molecular weight.

Figure 1. Derivation of Molecular Weight
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Caption: Derivation of Molecular Weight from Elemental Composition.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of 3-Bromo-5-
difluoromethoxy-4-fluorophenol are typically proprietary to the manufacturing entity.

However, a general synthetic approach can be inferred from related chemical literature. A

plausible synthetic route would involve the bromination and subsequent difluoromethoxylation

of a suitable fluorophenol precursor.

General Synthetic Workflow:

The following diagram outlines a conceptual workflow for the synthesis and analysis of the

target compound.
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Figure 2. Conceptual Synthetic and Analytical Workflow
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Caption: Conceptual Synthesis and Analysis Workflow.

Note: This document is intended for informational purposes for a technical audience. Specific

experimental details should be sourced from peer-reviewed literature or the appropriate

chemical supplier documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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